Conversion of oxiranes and CO2 to organic cyclic carbonates using a recyclable, bifunctional polystyrene-supported organocatalyst†
Green Chemistry Pub Date: 2013-12-11 DOI: 10.1039/C3GC41919C
Abstract
The development of a heterogeneous one-component bifunctional catalyst system able to catalyse the conversion of carbon dioxide and oxiranes to organic cyclic carbonates at low temperature (45 °C) is reported. The bifunctional system can be easily recycled and reactivated when required. When compared with other heterogeneous organocatalysts for the same transformation, the reported catalyst is active at much milder temperatures, thus emphasising the optimal sustainability profile of the new catalyst system.
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Journal Name：Green Chemistry
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CAS no.: 19689-58-8
